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Compound of Interest

Compound Name: Penicillin-Streptomycin

Cat. No.: B12071052 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Penicillin-Streptomycin (Pen-Strep) is a widely used antibiotic solution in cell culture to

prevent bacterial contamination. It is a broad-spectrum antibiotic effective against both gram-

positive and gram-negative bacteria. Penicillin acts by inhibiting the synthesis of the bacterial

cell wall, while streptomycin inhibits protein synthesis by binding to the 30S ribosomal subunit.

[1][2][3] Proper storage and handling of Pen-Strep stock solutions are critical to maintain its

efficacy and prevent cytotoxicity in cell cultures.

Data Presentation: Storage and Stability
The stability of Penicillin-Streptomycin stock solutions is highly dependent on storage

conditions. To maximize shelf-life and performance, it is essential to adhere to the following

guidelines.
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Storage Condition Temperature
Duration of
Stability

Recommendations

Long-term Storage -20°C or colder
Up to 12 months from

date of manufacture

Store in a non-frost-

free freezer. Aliquoting

is highly

recommended to

avoid repeated freeze-

thaw cycles.[1][4][5]

Short-term Storage +2°C to +8°C Up to 2 weeks

For recently thawed

aliquots or for

solutions that will be

used frequently within

a short period.[6][7]

In Culture Medium 37°C Up to 3 days

The stability of Pen-

Strep is reduced at

physiological

temperatures.[2]

Room Temperature Ambient Unstable

Avoid prolonged

exposure to room

temperature as

degradation occurs

rapidly.

Freeze-Thaw Cycles N/A Avoid

Repeated freezing

and thawing can lead

to a significant loss of

antibiotic activity. It is

recommended to

aliquot the stock

solution upon first

thaw.[2][3][8]
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Protocol 1: Initial Handling and Aliquoting of Frozen Penicillin-Streptomycin (100X) Stock

Solution

This protocol outlines the procedure for safely thawing and creating working aliquots of a new

bottle of frozen Penicillin-Streptomycin stock solution to preserve its efficacy.

Materials:

Frozen Penicillin-Streptomycin (100X) stock solution

Sterile, conical tubes (e.g., 1.5 mL, 5 mL, or 15 mL)

Water bath set to 37°C or refrigerator at 4°C

70% ethanol for disinfection

Laminar flow hood or biosafety cabinet

Pipettes and sterile tips

Procedure:

Thawing:

Recommended Method (Slow Thaw): Thaw the Pen-Strep solution overnight in a

refrigerator at 4°C.[9]

Rapid Method: Thaw the bottle in a 37°C water bath. Remove the bottle immediately once

the solution has thawed to prevent degradation of the antibiotics. Do not allow the solution

to warm to 37°C.[9]

Aseptic Technique: Transfer the thawed bottle of Pen-Strep to a laminar flow hood or

biosafety cabinet. Disinfect the exterior of the bottle with 70% ethanol.

Aliquoting:

Gently swirl the bottle to ensure a homogenous solution. A white or pale precipitate may

be common after thawing; ensure it is resuspended.[9]
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Dispense the stock solution into smaller, sterile conical tubes in volumes appropriate for

your experimental needs (e.g., 1 mL, 5 mL).[2][3] This will minimize the number of freeze-

thaw cycles for the entire stock.

Labeling: Clearly label each aliquot with the name of the solution ("Pen-Strep 100X"), the

date of aliquoting, and the lot number.

Storage:

Immediately place the newly created aliquots in a -20°C freezer for long-term storage.[1]

[6][10]

If an aliquot will be used within two weeks, it can be stored at 4°C.[6][7]

Protocol 2: Supplementing Cell Culture Medium with Penicillin-Streptomycin

This protocol describes the standard procedure for adding Penicillin-Streptomycin to cell

culture medium to achieve the desired working concentration.

Materials:

Complete cell culture medium

Thawed aliquot of Penicillin-Streptomycin (100X) stock solution

Sterile serological pipettes and pipette aid

Laminar flow hood or biosafety cabinet

Procedure:

Aseptic Environment: Perform all steps in a laminar flow hood or biosafety cabinet to

maintain sterility.

Determine Required Volume: The standard final concentration of Pen-Strep in cell culture

medium is 1X. For a 100X stock solution, this typically corresponds to a 1:100 dilution.

For 500 mL of medium, add 5 mL of 100X Pen-Strep.[11]
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For 100 mL of medium, add 1 mL of 100X Pen-Strep.

Supplementation:

Warm the complete cell culture medium to the appropriate temperature (usually 37°C).

Using a sterile serological pipette, add the calculated volume of the 100X Pen-Strep

solution to the medium.

Mixing: Gently swirl the medium bottle to ensure the antibiotic solution is evenly distributed.

Avoid vigorous shaking to prevent foaming.[12]

Labeling: Label the supplemented medium with the date of preparation and the final

concentration of Pen-Strep (e.g., "DMEM + 10% FBS + 1% P/S").

Storage of Supplemented Medium: Store the supplemented medium at 2°C to 8°C and

protect it from light.[12] It is recommended to use the supplemented medium within 30 days.

[12]

Important Considerations:

Cytotoxicity: While generally safe for most cell lines, Pen-Strep can be toxic to some,

especially at high concentrations. It is advisable to perform a dose-response test to

determine the optimal concentration for your specific cell line if you observe signs of toxicity

such as changes in morphology, reduced confluence, or cell detachment.[1][2]

Antibiotic-Free Culture: For certain applications, such as the study of cellular metabolism or

when using selective antibiotics, the presence of Pen-Strep may interfere with experimental

results.[13] In such cases, culturing cells in antibiotic-free medium is recommended, which

necessitates stringent aseptic techniques.

Mycoplasma Contamination: Pen-Strep is not effective against Mycoplasma, a common cell

culture contaminant that lacks a cell wall.[8] Regular testing for Mycoplasma is crucial.
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Caption: Workflow for handling and aliquoting Penicillin-Streptomycin stock.
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Caption: Consequences of improper Penicillin-Streptomycin storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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